Cas no 321330-31-8 (5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile)

• Product Name: 5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile
• CAS No: 321330-31-8
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 304664
• PubChem ID: 53428068
• Update Time: 2025-07-19

5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbonitrile,5-amino-5,6,7,8-tetrahydro-
• 1-AMINO-6-CYANO-1,2,3,4-TETRAHYDRONAPHTHYLENE
• 5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile
• 1-AMINO-6-CYANO-1,2,3,4-TETRAHYDRONAPHTHALENE
• 5-amino-5,6,7,8-tetrahydro-naphthalen-2-carbonitrile
• 5-amino-5,6,7,8-tetrahydro-naphthalene-2-carbonitrile
• FT-0692678
• DTXSID70699723
• CS-0528626
• IGJCZZMPAPFDGB-UHFFFAOYSA-N
• SCHEMBL4142891
• J-502236
• (R)-5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile HCl
• CHEMBL4534180
• AKOS006294217
• 321330-31-8
• EN300-148229

• Inchi： 1S/C11H12N2/c12-7-8-4-5-10-9(6-8)2-1-3-11(10)13/h4-6,11H,1-3,13H2
• InChI Key： IGJCZZMPAPFDGB-UHFFFAOYSA-N
• SMILES： NC1C2C=CC(C#N)=CC=2CCC1

Computed Properties

• Exact Mass: 172.10000
• Monoisotopic Mass: 172.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 49.81000
• LogP: 2.59468

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile

Introduction to 5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile (CAS No. 321330-31-8)

5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile, with the chemical identifier CAS No. 321330-31-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, characterized by its naphthalene core with multiple substituents, has garnered attention due to its versatile structural framework and potential applications in drug development. The presence of both an amino group and a nitrile group makes it a valuable intermediate for constructing more complex molecules, particularly in the synthesis of bioactive compounds.

The naphthalene scaffold is a common motif in medicinal chemistry, known for its stability and ability to interact favorably with biological targets. In 5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile, the tetrahydropyran ring system introduces conformational flexibility, which can be exploited to fine-tune binding properties. This structural feature is particularly relevant in the design of enzyme inhibitors and receptor modulators.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies utilizing molecular docking simulations have shown that derivatives of 5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile exhibit promising binding affinities with various protein targets. For instance, modifications at the amino and nitrile positions have been explored to enhance interactions with enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration.

The carbonitrile group in this compound not only serves as a versatile handle for further functionalization but also contributes to hydrophobic interactions, a key factor in drug-receptor binding. This dual functionality makes it an attractive candidate for designing small-molecule drugs that require precise spatial orientation within biological systems.

In the context of drug discovery, the synthesis of 5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile has been optimized through various methodologies. Transition-metal-catalyzed reactions have been particularly effective in constructing the tetrahydropyran core while maintaining high regioselectivity. These advances align with the broader trend toward greener and more efficient synthetic routes in pharmaceutical manufacturing.

One notable application of this compound is in the development of novel antimicrobial agents. The structural features of 5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile allow for interactions with bacterial enzymes and cell wall components. Research has demonstrated that certain derivatives exhibit inhibitory effects against resistant strains of pathogens by disrupting essential metabolic pathways.

The role of 5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile extends beyond antimicrobial applications. Its framework is also being explored in the design of kinase inhibitors, which are critical in targeted cancer therapies. By strategically modifying the substituents on the naphthalene core, researchers aim to develop compounds that selectively inhibit aberrant signaling pathways involved in tumor growth.

Emerging research also highlights the potential of this compound in materials science. The rigid yet flexible nature of its structure makes it suitable for incorporation into polymers and supramolecular assemblies. Such materials could find applications in sensors and catalysts due to their ability to undergo reversible conformational changes upon exposure to external stimuli.

From a regulatory perspective, 5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile (CAS No. 321330-31-8) is subject to standard guidelines for chemical substances used in research and industrial applications. Compliance with safety protocols ensures that its handling and disposal do not pose risks to human health or the environment.

The future prospects for this compound are promising. Ongoing studies aim to uncover new synthetic pathways and expand its utility across multiple domains. Collaborative efforts between academia and industry are expected to accelerate these developments and translate laboratory findings into tangible applications.

In summary, 5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile represents a versatile building block with significant potential in pharmaceuticals and materials science. Its unique structural features and functional groups make it a valuable asset for researchers seeking innovative solutions to complex challenges.